Cas no 1396855-08-5 (4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide
• CAS No: 1396855-08-5
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5956523
• PubChem ID: 71790719
• Update Time: 2025-10-30

4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide
• 4-(dimethylsulfamoyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-
• VU0538173-1
• 4-(dimethylsulfamoyl)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide
• 4-(N,N-dimethylsulfamoyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
• AKOS024540583
• F6230-0183
• 1396855-08-5

• Inchi： 1S/C17H18N4O3S/c1-20(2)25(23,24)15-8-6-13(7-9-15)17(22)18-11-14-12-19-21-10-4-3-5-16(14)21/h3-10,12H,11H2,1-2H3,(H,18,22)
• InChI Key： JOSKVUBXHIZTNT-UHFFFAOYSA-N
• SMILES： C(NCC1=C2N(N=C1)C=CC=C2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 358.10996162g/mol
• Monoisotopic Mass: 358.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 12.95±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide

Chemical Profile of 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide (CAS No. 1396855-08-5)

4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide, identified by its CAS number 1396855-08-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide comprises several key functional groups, including a dimethylsulfamoyl moiety, a pyrazolo1,5-apyridin core, and a benzamide component. These structural elements contribute to its potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the pyrazolo1,5-apyridin scaffold is particularly noteworthy, as this heterocyclic system has been extensively studied for its role in enhancing binding affinity and selectivity in drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target enzymes involved in inflammatory and immunological pathways. The dimethylsulfamoyl group in this compound may play a crucial role in modulating the activity of such enzymes by serving as a hydrogen bond acceptor or by participating in hydrophobic interactions with the enzyme active site. This feature makes 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide a valuable scaffold for designing novel therapeutics.

Moreover, the benzamide moiety is known to enhance the solubility and bioavailability of drug molecules, which is essential for their clinical efficacy. The combination of these structural features suggests that 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide could exhibit multiple modes of action, potentially making it a versatile tool for addressing complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high precision. Studies have shown that the pyrazolo1,5-apyridin core of this compound can interact with specific residues in protein targets, leading to potent inhibition of enzymatic activity. For instance, computational studies have suggested that this molecule may bind to the active site of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins and other inflammatory mediators.

Experimental validation of these predictions has been ongoing, with initial results indicating that derivatives of 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide exhibit inhibitory activity against COX enzymes at concentrations comparable to those of existing nonsteroidal anti-inflammatory drugs (NSAIDs). This finding underscores the potential of this compound as a lead structure for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, preliminary studies have also explored the antimicrobial potential of 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide. The unique combination of functional groups in its structure may contribute to its ability to disrupt bacterial cell membranes or inhibit key metabolic pathways. These findings are particularly relevant in light of the increasing prevalence of antibiotic-resistant strains worldwide.

The synthesis of 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain the desired product. These synthetic strategies are critical for ensuring that subsequent biological evaluations are performed on high-quality material.

Once synthesized, the biological evaluation of 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide involves rigorous testing across various models to assess its efficacy and safety profile. In vitro assays are typically performed first to evaluate interactions with target enzymes and receptors. These assays provide initial insights into the compound's mechanism of action and help identify potential off-target effects.

If initial results are promising, further studies often involve in vivo models to confirm the biological activity and pharmacokinetic properties. Animal studies can provide valuable information on absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX), which are essential for determining whether a compound is suitable for clinical development.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the process of identifying promising drug candidates like 4-(dimethylsulfamoyl)-N-({pyrazolo1,5-apyridin-3-y}methyl)benzamide. HTS allows researchers to rapidly test thousands of compounds against biological targets, while structure-based drug design leverages computational models to optimize molecular structures for improved binding affinity.

In conclusion,4-(dimethylsulfamoyl)-N-{(pyrazolo1，5-a pyridin -3 -y l)m ethyl } benz amide (CAS No . 13968 55 -0 8 - 5) represents a compelling example o f how structural complexity can be leveraged t o develop novel therapeutic agents . Its unique combination o f functional groups ， along w ith recent advances i n computational chemistry an d synthetic methodologies ， positions it as a promising candidate f or further exploration i n medicinal chemistry . As research continues t o uncover new biological targets an d mechanisms ， compounds like thi s are likely t o play an increasingly important role i n addressing unmet medical needs . p >